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Compound of Interest

Compound Name: Pentaerythritol

Cat. No.: B7768971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of pentaerythritol, a versatile

polyhydric alcohol. This document details its fundamental chemical identifiers, physical and

chemical properties, a standardized synthesis protocol, and its applications, with a particular

focus on its relevance in research and drug development.

Core Chemical Identifiers
Identifier Value

CAS Number 115-77-5[1][2][3][4]

IUPAC Name 2,2-bis(hydroxymethyl)propane-1,3-diol[1]

Molecular Formula C₅H₁₂O₄[1][2]

Molecular Weight 136.15 g/mol [1][4][5][6]

Chemical Structure C(CH₂OH)₄[4][6][7]

Physicochemical Properties
Pentaerythritol is a white, odorless, crystalline solid.[1][8] It is a tetrol, meaning it possesses

four hydroxyl groups, which contribute to its unique chemical reactivity and physical properties.

[7]
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Property Value

Melting Point 260.5 °C (500.9 °F; 533.6 K)[7]

Boiling Point 276 °C (529 °F; 549 K) at 30 mmHg[7]

Density 1.395 g/cm³[5]

Solubility in Water
56.60 g/L at 20°C; increases significantly with

temperature[7]

Solubility in Other Solvents
Soluble in ethanol, glycerol, and ethylene glycol;

insoluble in acetone, benzene, and ether[1][5]

Synthesis of Pentaerythritol
The industrial synthesis of pentaerythritol was first reported in 1891 by German chemist

Bernhard Tollens and his student P. Wigand.[7] The process involves a base-catalyzed reaction

between acetaldehyde and formaldehyde.[7][9]

Experimental Protocol: Base-Catalyzed Synthesis
This protocol outlines the general laboratory-scale synthesis of pentaerythritol.

Materials:

Acetaldehyde

Formaldehyde (formalin solution)

Calcium hydroxide or Sodium hydroxide (catalyst)[5][10]

Hydrochloric acid (for neutralization)

Activated carbon (for decolorization)

Distilled water

Reaction vessel with stirring and temperature control
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Filtration apparatus

Crystallization dish

Drying oven

Procedure:

Reaction Setup: A solution of formaldehyde in water is placed in the reaction vessel. The

catalyst (e.g., calcium hydroxide) is added to the solution.

Aldol Condensation: Acetaldehyde is slowly added to the basic formaldehyde solution while

maintaining the temperature between 50-55°C.[10] This initiates a series of aldol additions

where three molecules of formaldehyde react with one molecule of acetaldehyde to form

pentaerythrose.[7][9]

Cannizzaro Reaction: A fourth equivalent of formaldehyde then reacts with the intermediate

pentaerythrose in a crossed Cannizzaro reaction. In this step, the pentaerythrose is reduced

to pentaerythritol, and the formaldehyde is oxidized to formic acid.[5][7]

Neutralization and Decolorization: The reaction mixture is then neutralized with an acid, such

as hydrochloric acid.[10] Activated carbon is added to the solution to remove colored

impurities.[10]

Purification: The hot solution is filtered to remove the activated carbon and any other solid

impurities.

Crystallization: The filtrate is allowed to cool, leading to the crystallization of pentaerythritol.
Multiple crops of crystals can be obtained by concentrating the mother liquor.[10]

Drying: The collected crystals are washed and then dried in an oven to yield the final

product.
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Caption: Synthesis pathway of Pentaerythritol.

Applications in Research and Drug Development
Pentaerythritol serves as a versatile building block in various chemical syntheses due to its

four primary hydroxyl groups.[7] Its applications extend into the pharmaceutical and drug

development sectors.

Drug Delivery: Recent research has explored the use of pentaerythritol in combination with

polymers like Eudragit RS100 as a co-processed excipient for solid dispersion carriers. This

application aims to enhance the aqueous solubility and dissolution of poorly soluble drugs,

such as atorvastatin.[11] The structural characteristics of pentaerythritol are believed to

facilitate the accommodation of crystalline drug molecules within its lattice, leading to

amorphization and improved dissolution rates.[11]

Synthesis of Active Pharmaceutical Ingredients (APIs): Pentaerythritol is a precursor to

pentaerythritol tetranitrate (PETN), a well-known vasodilator used in the treatment of

angina.[7]

Polymer Chemistry: In materials science and for drug delivery applications, pentaerythritol
is used to synthesize dendrimers and star-shaped polymers.[6] Its tetrafunctionality allows

for the creation of highly branched and well-defined macromolecular structures.
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Biolubricants and Emollients: The esterification of pentaerythritol with fatty acids, such as

ricinoleic acid, produces biodegradable polyol esters like pentaerythritol tetraricinoleate

(PETR). These compounds have applications as biolubricant base stocks and as emollients

in cosmetic and pharmaceutical formulations.[12]
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Caption: Key applications of Pentaerythritol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pentaerythritol | C(CH2OH)4 | CID 8285 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Pentaerythritol [webbook.nist.gov]

3. Pentaerythritol - TER Chemicals [terchemicals.com]

4. merckmillipore.com [merckmillipore.com]

5. Experienced supplier of UF MUF Resin Glue Plant [aldehydeepc.com]

6. Pentaerythritol 98 115-77-5 [sigmaaldrich.com]

7. Pentaerythritol - Wikipedia [en.wikipedia.org]

8. gantrade.com [gantrade.com]

9. US5741956A - Process for the preparation of pentaerythritol - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7768971?utm_src=pdf-body
https://www.benchchem.com/product/b7768971?utm_src=pdf-body
https://www.benchchem.com/pdf/Experimental_Protocol_for_the_Synthesis_of_Pentaerythritol_Tetraricinoleate.pdf
https://www.benchchem.com/product/b7768971?utm_src=pdf-body-img
https://www.benchchem.com/product/b7768971?utm_src=pdf-body
https://www.benchchem.com/product/b7768971?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaerythritol
https://webbook.nist.gov/cgi/cbook.cgi?ID=115-77-5
https://www.terchemicals.com/en/productdetail/pentaerythritol
https://www.merckmillipore.com/MY/en/product/Pentaerythritol,MDA_CHEM-807331
https://www.aldehydeepc.com/pentaerythritol-production-technology
https://www.sigmaaldrich.com/US/en/product/aldrich/p4755
https://en.wikipedia.org/wiki/Pentaerythritol
https://www.gantrade.com/faq/pentaerythritol
https://patents.google.com/patent/US5741956A/en
https://patents.google.com/patent/US5741956A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Organic Syntheses Procedure [orgsyn.org]

11. Development and Characterization of Pentaerythritol-EudragitRS100 Co-processed
Excipients as Solid Dispersion Carriers for Enhanced Aqueous Solubility, In Vitro Dissolution,
and Ex Vivo Permeation of Atorvastatin - PMC [pmc.ncbi.nlm.nih.gov]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Pentaerythritol: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7768971#pentaerythritol-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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